Cas no 61070-20-0 (Boc-his(1-me)-oh)

Boc-His(1-Me)-OH, or N-tert-butoxycarbonyl-1-methyl-L-histidine, is a protected derivative of the amino acid histidine, featuring a Boc group at the N-terminus and a methyl group at the 1-position of the imidazole ring. This modification enhances stability and reduces side reactions during peptide synthesis, particularly in SPPS (solid-phase peptide synthesis). The Boc group offers orthogonal protection, enabling selective deprotection under acidic conditions without affecting other protecting groups. The methyl substitution on the imidazole ring minimizes undesired interactions, improving solubility and handling. This compound is widely used in pharmaceutical research and peptide chemistry for its reliability in constructing complex histidine-containing peptides. Suitable for Fmoc-based strategies when deprotected.
Boc-his(1-me)-oh structure
Boc-his(1-me)-oh structure
Product Name:Boc-his(1-me)-oh
CAS No:61070-20-0
MF:C12H19N3O4
MW:269.296962976456
MDL:MFCD00076944
CID:500968
PubChem ID:7018761
Update Time:2025-06-06

Boc-his(1-me)-oh Chemical and Physical Properties

Names and Identifiers

    • L-Histidine,N-[(1,1-dimethylethoxy)carbonyl]-1-methyl-
    • BOC-HIS(1-ME)-OH
    • Boc-L-His(1-Me)-OH
    • BOC-HIS(N-IM-ME)-OH
    • Boc-His(tau-Me)-OH
    • BOC-HIS(T-ME)-OH
    • BOC-HISTIDINE(1-ME)-OH
    • BOC-N-IM-METHYL-L-HISTIDINE
    • N-BOC-N-IM-1-METHYL-L-HISTIDINE
    • N-alpha-t-Butyloxycarbonyl-1-methyl-L-histidine (Boc-L-His(1-Me)-OH)
    • Na-(tert-Butoxycarbonyl)-Nt-methyl-L-histidine
    • N-[(1,1-Dimethylethoxy)carbonyl]-1-methyl-L-histidine
    • AKOS025289396
    • SCHEMBL3009900
    • AS-49173
    • CS-0273142
    • Boc-His(Ntau-Me)-OH
    • (s)-2-(tert-butoxycarbonylamino)-3-(1-methyl-1h-imidazol-4-yl)propanoic acid
    • MFCD00076944
    • FD21712
    • EN300-1589861
    • 61070-20-0
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
    • Boc-His(1-Me)-OH, AldrichCPR
    • Boc-his(1-me)-oh
    • MDL： MFCD00076944
    • Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(18)14-9(10(16)17)5-8-6-15(4)7-13-8/h6-7,9H,5H2,1-4H3,(H,14,18)(H,16,17)/t9-/m0/s1
    • InChI Key： UCKFPCXOYMKRSO-VIFPVBQESA-N
    • SMILES： O(C(N[C@H](C(=O)O)CC1=CN(C)C=N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 269.13800
  • Monoisotopic Mass: 269.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • PSA: 93.45000
  • LogP: 1.33140

Boc-his(1-me)-oh Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Boc-his(1-me)-oh Pricemore >>

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